![molecular formula C19H29BrN2O2 B296666 2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide](/img/structure/B296666.png)
2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
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Overview
Description
2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in several studies. In
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide is not fully understood. However, it is believed to interact with specific receptors or enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to exhibit antioxidant and anti-inflammatory properties. It has also been shown to have potential neuroprotective effects. Additionally, it has been investigated for its potential use in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide in lab experiments is its versatility. It can be used as a ligand in the synthesis of metal complexes, as a building block in the synthesis of organic compounds, and as a potential therapeutic agent. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and increase its cost.
Future Directions
There are several future directions for the research on 2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide. One potential direction is to investigate its potential use as a therapeutic agent for various diseases. Another direction is to explore its potential applications in catalytic reactions. Additionally, further studies can be conducted to understand its mechanism of action and to identify its specific targets in the body. Overall, the research on this compound has shown promising results and has the potential to contribute to various scientific fields.
Synthesis Methods
2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-bromo-4-ethylphenol with N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has shown potential applications in scientific research. It has been used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been used as a building block in the synthesis of various organic compounds. Additionally, it has been investigated for its potential use as a therapeutic agent for various diseases.
Properties
Molecular Formula |
C19H29BrN2O2 |
---|---|
Molecular Weight |
397.3 g/mol |
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide |
InChI |
InChI=1S/C19H29BrN2O2/c1-6-13-7-8-16(15(20)9-13)24-12-17(23)21-14-10-18(2,3)22-19(4,5)11-14/h7-9,14,22H,6,10-12H2,1-5H3,(H,21,23) |
InChI Key |
WYOUMMWKKBZFJJ-UHFFFAOYSA-N |
SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2CC(NC(C2)(C)C)(C)C)Br |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2CC(NC(C2)(C)C)(C)C)Br |
Origin of Product |
United States |
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